4-Amino-4-(4-bromophenyl)butanoic acid hydrochloride

• IUPAC Name: 4-amino-4-(4-bromophenyl)butanoic acid;hydrochloride
• InChI: InChI=1S/C10H12BrNO2.ClH/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H
• InChI Key: VAEDDIZSTWCAGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CCC(=O)O)N)Br.Cl
• Molecular Formula: C10H13BrClNO2
• Molecular Weight: 294.57 g/mol
• CAS No.: 2126163-07-1

Description

“4-Amino-4-(4-bromophenyl)butanoic acid hydrochloride” is a chemical compound with the molecular formula C10H13BrClNO2. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular weight of “this compound” is 294.58. The InChI code is 1S/C10H12BrNO2.ClH/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H.

Physical and Chemical Properties Analysis

The compound is a powder. The storage temperature is room temperature.

Scientific Research Applications

Crystal Engineering with γ-Amino Acids

Gamma amino acids, such as baclofen which is structurally related to "4-Amino-4-(4-bromophenyl)butanoic acid hydrochloride," have been investigated for their utility in crystal engineering. These studies reveal how multicomponent crystals formed between baclofen and various acids can be analyzed for their conformation, protonation properties, and intermolecular interactions through Hirshfeld surface analysis. This approach could potentially extend to similar compounds, suggesting applications in designing new materials with specific crystallographic properties (Báthori & Kilinkissa, 2015).

Antimicrobial Activity of Amino Acid Derivatives

Research into N-substituted-β-amino acid derivatives containing various moieties has demonstrated good antimicrobial activity against certain bacteria and fungi. This suggests that structurally similar compounds like "this compound" could be synthesized and potentially used as antimicrobial agents, highlighting their relevance in pharmaceutical research (Mickevičienė et al., 2015).

Corrosion Inhibition

Organic molecules with hetero atoms (e.g., nitrogen), similar to "this compound," have been identified as effective corrosion inhibitors. A study on a related compound, 4-Amino-3-(2-bromo-5-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione, showed significant inhibition of mild steel corrosion in an acidic medium. This points towards potential applications of "this compound" in corrosion prevention (Yamin et al., 2020).

Nonlinear Optical Materials

The study of certain substituted butanoic acids for their vibrational properties, electronic structure, and molecular docking has indicated their potential as nonlinear optical (NLO) materials. Spectroscopic analysis of these compounds can provide insights into their suitability for NLO applications, suggesting a similar research avenue for "this compound" (Vanasundari et al., 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin with plenty of soap and water if it comes into contact, and wearing protective gloves/clothing/eye protection/face protection.